2-chloro-N-cyclopentyl-5-nitropyrimidin-4-amine
Cat. No. B2439777
Key on ui cas rn:
330550-92-0
M. Wt: 242.66
InChI Key: WCBURNWVRFRXTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09096601B2
Procedure details
Cyclopentylamine (5.17 ml) and N,N-diisopropylethylamine (12.4 ml) were dissolved into 125 ml dichloromethane. The mixture was added dropwise to a solution of 2,4-dichloro-5-nitropyrimidine (9.7 g) in dichloromethane (30 ml) at 0° C. After the completion of the dropwise addition, the mixture was kept at the same temperature to react for 80 min. Purification was conducted by a column chromatography to obtain a bright-yellow solid (7.9 g) in a yield of 65.13%. 1H NMR (400 MHz, CDCl3): δ 9.03 (s, 1H), 8.38 (s, 1H), 4.59 (m, 1H), 2.13-2.21 (m, 2H), 1.72-1.85 (m, 4H), 1.53-1.71 (m, 2H) ppm.
Name
Yield
65.13%
Identifiers
|
REACTION_CXSMILES
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[CH:1]1([NH2:6])[CH2:5][CH2:4][CH2:3][CH2:2]1.C(N(CC)C(C)C)(C)C.[Cl:16][C:17]1[N:22]=[C:21](Cl)[C:20]([N+:24]([O-:26])=[O:25])=[CH:19][N:18]=1>ClCCl>[Cl:16][C:17]1[N:22]=[C:21]([NH:6][CH:1]2[CH2:5][CH2:4][CH2:3][CH2:2]2)[C:20]([N+:24]([O-:26])=[O:25])=[CH:19][N:18]=1
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Inputs
Step One
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Name
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|
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Quantity
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5.17 mL
|
|
Type
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reactant
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|
Smiles
|
C1(CCCC1)N
|
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Name
|
|
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Quantity
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12.4 mL
|
|
Type
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reactant
|
|
Smiles
|
C(C)(C)N(C(C)C)CC
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|
Name
|
|
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Quantity
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125 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Step Two
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Name
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|
|
Quantity
|
9.7 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=NC=C(C(=N1)Cl)[N+](=O)[O-]
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|
Name
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|
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Quantity
|
30 mL
|
|
Type
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solvent
|
|
Smiles
|
ClCCl
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
|
After the completion of the dropwise addition
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CUSTOM
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Type
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CUSTOM
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|
Details
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to react for 80 min
|
|
Duration
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80 min
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CUSTOM
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Type
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CUSTOM
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|
Details
|
Purification
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=NC=C(C(=N1)NC1CCCC1)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.9 g | |
| YIELD: PERCENTYIELD | 65.13% |
Source
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Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
